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Compound of Interest

Compound Name: 2,3-Diaminopyridine

Cat. No.: B105623 Get Quote

Essential Safety and Handling Guide for 2,3-
Diaminopyridine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,3-Diaminopyridine in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

use of this chemical.

Hazard Identification and Classification
2,3-Diaminopyridine is classified as a hazardous substance. Understanding its specific

dangers is the first step toward safe handling.

GHS Hazard Classification:[1][2]

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

Skin Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[1]
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Signal Word: Warning[1]

Hazard Statements:[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Physical and Chemical Properties
A summary of key quantitative data for 2,3-Diaminopyridine is provided below for easy

reference.

Property Value Source

Molecular Formula C5H7N3 [2][3]

Molecular Weight 109.13 g/mol [2][3]

Appearance
Dark grey to brown

powder/crystals
[3][4]

Melting Point 114 - 116 °C [3]

Boiling Point 112 °C at 14 mmHg [1][5]

Flash Point 205 °C [3]

Autoignition Temperature 700 °C [3]

Solubility Soluble in water (50 mg/mL) [4]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

approved standards. A face

shield may also be required.

To prevent eye contact which

can cause serious irritation.[1]

[5]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

Wear fire/flame resistant and

impervious clothing to prevent

skin exposure.

To prevent skin contact which

causes irritation.[1][3][5]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask) should be used if

exposure limits are exceeded

or if irritation is experienced.

For higher concentrations, a

full-face respirator may be

necessary.

To prevent inhalation which

can cause respiratory irritation.

[1][3]

Operational Plan: From Receipt to Disposal
A systematic approach to handling 2,3-Diaminopyridine is crucial for laboratory safety. The

following workflow outlines the key steps.
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Receiving & Storage

Handling & Use

Spill & Emergency Procedures

Waste Disposal

Receive Container

Inspect for Damage

Store in a Cool, Dry, Well-Ventilated Area

Store Locked Up & Away from Incompatibles

Don Appropriate PPE

Prepare for Use

Work in a Chemical Fume Hood

Avoid Dust Formation

Weigh and Handle with Care

Keep Container Tightly Closed When Not in Use Evacuate Area

In Case of Spill

Collect Waste in a Labeled, Sealed Container

Generate Waste

Wear Full Protective Equipment

Contain Spill & Prevent Entry into Drains

Collect with Inert Material & Place in Labeled Container

Ventilate Area & Wash Spill Site

Dispose of as Hazardous Waste

Follow Institutional & Local Regulations

Click to download full resolution via product page

Safe Handling Workflow for 2,3-Diaminopyridine
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Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Store the container in a cool, dry, and well-ventilated area.[1][5]

Keep the container tightly closed.[1][5]

Store in a locked cabinet or area accessible only to authorized personnel.[1][3]

Store separately from incompatible materials such as strong oxidizing agents, strong acids,

acid anhydrides, and acid chlorides.[3]

Handling and Use:

Before handling, ensure you are wearing the appropriate Personal Protective Equipment

(PPE) as detailed in Section 3.[1][3]

All handling of 2,3-Diaminopyridine powder should be conducted in a certified chemical

fume hood to ensure adequate ventilation.[3][6]

Avoid the formation of dust and aerosols.[1]

When weighing or transferring the solid, use non-sparking tools.[1][5]

Do not eat, drink, or smoke in the handling area.[1][7]

Wash hands thoroughly after handling.[1][7]

Spill Cleanup:

In the event of a spill, evacuate non-essential personnel from the area.[1]

Ensure adequate ventilation.[1]

Wear the prescribed PPE, including respiratory protection.[1]

Prevent the spill from entering drains or waterways.[1]
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Carefully sweep up the solid material, avoiding dust generation, and place it into a suitable,

labeled container for disposal.[3]

Clean the spill area thoroughly with a suitable solvent and then wash with soap and water.

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][3]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation occurs or persists.[1][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][7]

Disposal Plan
Proper disposal of 2,3-Diaminopyridine and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Classification: This material is considered hazardous waste.
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Disposal Method: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[1][3] The material can be disposed of

by removal to a licensed chemical destruction plant or by controlled incineration with flue gas

scrubbing.[5]

Contaminated Packaging: Contaminated containers should be treated as hazardous waste

and disposed of accordingly.[8] Do not reuse empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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